molecular formula C14H10N8O3 B2751559 N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide CAS No. 2034285-20-4

N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide

Cat. No. B2751559
CAS RN: 2034285-20-4
M. Wt: 338.287
InChI Key: FOYFABAKVHYYOL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-((3-(2-oxo-1,2-dihydropyridin-3-yl)-1,2,4-oxadiazol-5-yl)methyl)-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C14H10N8O3 and its molecular weight is 338.287. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds with pyrimidine, triazolo, and oxadiazole structures have been synthesized and evaluated for their antimicrobial properties. For instance, derivatives of thienopyrimidine showed pronounced antimicrobial activity, suggesting the potential of related compounds in developing new antibacterial agents (Bhuiyan et al., 2006).

Antitumor and Antimicrobial Activities

Further studies on enaminones as building blocks for substituted pyrazoles have revealed their application in antitumor and antimicrobial activities. These findings suggest that structurally similar compounds, including the target compound, may have promising biological activities (Riyadh, 2011).

Antitrypanosomal and Antimetabolite Properties

Pyrazolo[1,5-a]pyrimidines, closely related to the target compound, have been noted for their beneficial properties as antimetabolites in purine biochemical reactions, with significant antitrypanosomal activity. This suggests potential research applications of the target compound in developing treatments for trypanosomiasis and related metabolic disorders (Abdelriheem et al., 2017).

Antibacterial Activity of Pyrrolidine Derivatives

The synthesis of pyrrolidinone derivatives bearing triazole, thiazole, and thiadiazole moieties has demonstrated excellent antibacterial activity, indicating that compounds with similar structures could be explored for their antibacterial potential (Balandis et al., 2019).

properties

IUPAC Name

N-[[3-(2-oxo-1H-pyridin-3-yl)-1,2,4-oxadiazol-5-yl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10N8O3/c23-12-8(3-1-4-15-12)10-18-9(25-21-10)7-17-13(24)11-19-14-16-5-2-6-22(14)20-11/h1-6H,7H2,(H,15,23)(H,17,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FOYFABAKVHYYOL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CNC(=O)C(=C1)C2=NOC(=N2)CNC(=O)C3=NN4C=CC=NC4=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10N8O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

338.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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